Cas no 75191-79-6 (2-(Aminomethyl)aniline hydrochloride)

• Product Name: 2-(Aminomethyl)aniline hydrochloride
• CAS No: 75191-79-6
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 4936493
• PubChem ID: 69170371
• Update Time: 2025-06-07

2-(Aminomethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)aniline hydrochloride
• 75191-79-6
• SCHEMBL4742679
• 2-(Aminomethyl)anilinehydrochloride

• Inchi： 1S/C7H10N2.ClH/c8-5-6-3-1-2-4-7(6)9;/h1-4H,5,8-9H2;1H
• InChI Key： YILCUDPFTCXVID-UHFFFAOYSA-N
• SMILES： Cl.NC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Additional information on 2-(Aminomethyl)aniline hydrochloride

Introduction to 2-(Aminomethyl)aniline Hydrochloride (CAS No. 75191-79-6)

2-(Aminomethyl)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 75191-79-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a hydrochloride salt of 2-(aminomethyl)aniline, has garnered attention due to its versatile applications in drug development, particularly in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The structural motif of this molecule, featuring both an amine group and an aromatic aniline ring, makes it a valuable intermediate in constructing more complex pharmacophores.

The synthesis of 2-(aminomethyl)aniline hydrochloride typically involves the reaction of aniline with formaldehyde in the presence of a reducing agent, followed by salt formation with hydrochloric acid. This process highlights the compound's role as a precursor in organic transformations, where its reactivity can be harnessed to develop novel molecular architectures. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological assays.

In recent years, research on 2-(aminomethyl)aniline hydrochloride has expanded into exploring its potential as a building block in medicinal chemistry. The amine functionality allows for facile coupling with carboxylic acids or activated esters, enabling the construction of peptidomimetics and other bioactive molecules. Furthermore, the aniline moiety contributes to hydrogen bonding interactions and can participate in π-π stacking, which are critical factors in drug-receptor binding affinity.

One of the most compelling applications of 2-(aminomethyl)aniline hydrochloride is in the field of asymmetric synthesis. Researchers have leveraged this compound to develop chiral auxiliaries that facilitate enantioselective transformations. For instance, it has been employed in the synthesis of optically active pharmaceuticals where enantiopurity is paramount. The ability to induce stereochemical control over reaction outcomes underscores the importance of this compound in modern synthetic methodologies.

The pharmacological relevance of 2-(aminomethyl)aniline hydrochloride has also been investigated extensively. While it is not a drug itself, its derivatives have shown promise as intermediates in the development of therapeutic agents targeting various diseases. Studies have demonstrated its utility in generating scaffolds for kinase inhibitors, which are critical in oncology research. Additionally, modifications to its core structure have led to compounds with antimicrobial and anti-inflammatory properties.

Advances in computational chemistry have further enhanced the understanding of 2-(aminomethyl)aniline hydrochloride's reactivity and function. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental efforts by predicting potential binding modes and optimizing molecular properties for improved pharmacokinetic profiles.

The industrial significance of 2-(aminomethyl)aniline hydrochloride cannot be overstated. Its role as a key intermediate in pharmaceutical manufacturing underscores its economic value. As demand for high-quality intermediates grows, so does the need for efficient synthetic routes to produce this compound on scale. Innovations in green chemistry have also influenced its production, with efforts focused on minimizing waste and reducing energy consumption during synthesis.

Future research directions for 2-(aminomethyl)aniline hydrochloride may include exploring its applications in material science and nanotechnology. The unique structural features of this compound make it a candidate for developing functional materials with specific electronic or optical properties. Additionally, its potential use as a crosslinking agent in polymer chemistry is an area ripe for exploration.

In conclusion, 2-(aminomethyl)aniline hydrochloride (CAS No. 75191-79-6) is a multifaceted compound with broad applications across pharmaceuticals, catalysis, and materials science. Its versatility stems from its structural features, which enable diverse chemical transformations and interactions with biological systems. As research continues to uncover new possibilities for this molecule, its importance in advancing scientific knowledge and technological innovation will undoubtedly grow.